Cas no 74815-21-7 (3(2H)-Benzofuranone, 5,7-dibromo-4-hydroxy-)

• Product Name: 3(2H)-Benzofuranone, 5,7-dibromo-4-hydroxy-
• CAS No: 74815-21-7
• MF: C₈H₄Br₂O₃
• MW: 307.923561096191
• CID: 1770333
• PubChem ID: 13474714
• Update Time: 2025-04-21

3(2H)-Benzofuranone, 5,7-dibromo-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzofuranone, 5,7-dibromo-4-hydroxy-
• 5,7-dibromo-4-hydroxybenzofuran-3(2H)-one
• SCHEMBL10891088
• 74815-21-7

• Inchi： 1S/C8H4Br2O3/c9-3-1-4(10)8-6(7(3)12)5(11)2-13-8/h1,12H,2H2
• InChI Key： LOSLTRYNRYKHOQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C2C(COC=21)=O)O)Br

Computed Properties

• Exact Mass: 307.85067g/mol
• Monoisotopic Mass: 305.85272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų